![molecular formula C17H15NO3S3 B3000051 Ethyl 4-(5-methylthiophen-2-yl)-2-(thiophene-2-carbonylamino)thiophene-3-carboxylate CAS No. 379236-64-3](/img/structure/B3000051.png)
Ethyl 4-(5-methylthiophen-2-yl)-2-(thiophene-2-carbonylamino)thiophene-3-carboxylate
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Description
Ethyl 4-(5-methylthiophen-2-yl)-2-(thiophene-2-carbonylamino)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C17H15NO3S3 and its molecular weight is 377.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Chemical Reactions
One study outlines a rapid consecutive three-component coupling-Fiesselmann synthesis technique for creating luminescent 2,4-disubstituted thiophenes and oligothiophenes, demonstrating the compound's utility in synthetic chemistry for producing highly luminescent materials (Teiber & Müller, 2012). This method showcases the compound's role in enabling pseudo-five-component reactions to synthesize symmetrical terthiophenes and a quinquethiophene with excellent yield.
Heterocyclization Reactions
Research on Ethyl 3,4-diamino-5-cyanothieno[2,3-b]thiophene-2-carboxylate demonstrates its versatility in heterocyclization reactions, producing a range of derivatives including bisthiazole, bisthiolane, and dipyrrol-1-ylthienothiophene compounds. This study highlights the compound's potential in creating diverse chemical structures through reactions with carbon disulfide, halo compounds, and hydrazine (Khodairy & El-Saghier, 2011).
Antimicrobial Applications
A study on the synthesis and evaluation of bifunctional thiophene derivatives shows promising antimicrobial activities. The key intermediate, ethyl 2-amino-5-benzoyl-4-methylthiophene-3-carboxylate, was used to afford different fused and polyfunctional substituted thiophenes, indicating the compound's relevance in developing new antimicrobial agents (Abu‐Hashem, Abu-Zied, & El-Shehry, 2011).
Material Science and Electrochromism
Another research focus is on the synthesis of electrochromic materials. For instance, derivatives of 3,4-ethylenedioxythiophene have been synthesized and shown to form electroactive and conducting polymer films. These materials exhibit high-contrast electrochromism, transitioning from transmissive light gray to opaque deep purple, highlighting their potential for use in electronic displays and smart windows (Sankaran & Reynolds, 1997).
properties
IUPAC Name |
ethyl 4-(5-methylthiophen-2-yl)-2-(thiophene-2-carbonylamino)thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3S3/c1-3-21-17(20)14-11(12-7-6-10(2)24-12)9-23-16(14)18-15(19)13-5-4-8-22-13/h4-9H,3H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZFASSGWURRCJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=C(S2)C)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(5-methylthiophen-2-yl)-2-(thiophene-2-carbonylamino)thiophene-3-carboxylate |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.